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Compound of Interest

Compound Name: Kanokoside D

Cat. No.: B12300891 Get Quote

Kanokoside D: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Kanokoside D is a naturally occurring iridoid glycoside found in plant species such as

Valeriana fauriei and Valeriana officinalis.[1] This technical guide provides a concise summary

of the known physicochemical properties of Kanokoside D. While detailed experimental data

on the biological activity and specific signaling pathways of Kanokoside D are limited in

current scientific literature, this document aims to provide foundational information and suggest

potential avenues for future research based on the activities of related compounds isolated

from the same plant sources.

Core Compound Information
Kanokoside D is identified by the following chemical identifiers:
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Identifier Value Source

CAS Number 64703-88-4 [1]

Molecular Formula C₂₇H₄₄O₁₆ [1]

Molecular Weight 624.6 g/mol [1]

IUPAC Name

[(1S,4aS,6S,7R,7aS)-6-

hydroxy-7-(hydroxymethyl)-4-

[[(2R,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

[[(2R,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxymethyl]oxan-2-

yl]oxymethyl]-1,4a,5,6,7,7a-

hexahydrocyclopenta[c]pyran-

1-yl] 3-methylbutanoate

[1]

Synonyms
G28479UW, CHEBI:81084,

C17431
[1]

Physicochemical Properties
The following table summarizes the computed physicochemical properties of Kanokoside D.

Property Value Source

Monoisotopic Mass 624.26293531 Da [1]

XLogP3 -3.3 [1]

Hydrogen Bond Donor Count 9 PubChem

Hydrogen Bond Acceptor

Count
16 PubChem

Rotatable Bond Count 13 PubChem

Topological Polar Surface Area 255 Å² [1]
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Biological Context and Future Research Directions
Currently, there is a notable lack of published research focusing specifically on the biological

activities, mechanisms of action, and signaling pathways of Kanokoside D. However, studies

on other iridoid glycosides isolated from Valeriana fauriei have revealed interesting

pharmacological effects, which may suggest potential areas of investigation for Kanokoside D.

Research on iridoids from Valeriana fauriei has demonstrated:

Anti-proliferative effects against cancer stem cells, suggesting potential applications in

oncology.[2][3]

The ability to alleviate hepatic steatosis in obese mice through the induction of lipophagy,

indicating a possible role in managing nonalcoholic fatty liver disease (NAFLD).[4]

NGF-potentiating activity, suggesting potential neuroprotective or neuro-regenerative

properties.[5]

These findings for related compounds underscore the potential for Kanokoside D to possess

valuable therapeutic properties. Future research should aim to isolate sufficient quantities of

Kanokoside D for comprehensive biological screening and mechanistic studies.

Conceptual Experimental Workflow
The following diagram illustrates a general workflow for the isolation and biological evaluation

of a natural product like Kanokoside D. This serves as a conceptual model in the absence of

specific published experimental protocols for this compound.

Extraction & Isolation Biological Evaluation

Plant Material (e.g., Valeriana fauriei) Solvent Extraction
Methanol

Crude Extract Chromatographic Fractionation
Silica Gel, HPLC

Pure Kanokoside D In Vitro Assays (e.g., Cytotoxicity, Enzyme Inhibition) In Vivo Models (e.g., Animal Models of Disease)
Promising Results

Mechanism of Action Studies
Efficacy Observed

Signaling Pathway Analysis
Target Identified
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Caption: Conceptual workflow for natural product drug discovery.

Conclusion
Kanokoside D remains a largely uncharacterized iridoid glycoside. This guide provides the

fundamental chemical and physical data currently available. The documented biological

activities of other compounds from Valeriana fauriei suggest that Kanokoside D warrants

further investigation to elucidate its potential therapeutic applications. Future research efforts

focused on its isolation, biological screening, and mechanism of action are highly encouraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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